Cas no 910635-49-3 (Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-3-(hydroxymethyl)-5,5-dimethyl-)

• Product Name: Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-3-(hydroxymethyl)-5,5-dimethyl-
• CAS No: 910635-49-3
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 1967506
• PubChem ID: 57508887
• Update Time: 2025-04-21

Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-3-(hydroxymethyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-3-(hydroxymethyl)-5,5-dimethyl-
• 3-hydroxymethyl-5,5-dimethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
• 910635-49-3
• LSHQIZOAOKLDDC-UHFFFAOYSA-N
• SCHEMBL1855197
• DB-331333

• Inchi： 1S/C12H16O3S/c1-12(2)4-3-7-8(5-12)9(6-13)16-10(7)11(14)15/h13H,3-6H2,1-2H3,(H,14,15)
• InChI Key： LSHQIZOAOKLDDC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C(=C1CO)CC(C)(C)CC2

Computed Properties

• Exact Mass: 240.08201554Da
• Monoisotopic Mass: 240.08201554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.8Ų